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Compound of Interest

Compound Name: Mercurous ion

Cat. No.: B1238544 Get Quote

An In-depth Technical Guide to the Chemical Properties of Mercurous Nitrate Solutions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of

mercurous nitrate, Hg₂(NO₃)₂, solutions. It is intended to serve as a critical resource for

professionals in research and development who utilize mercury compounds in their work. This

document details the compound's physical and chemical characteristics, stability, key reactions,

and relevant experimental protocols, presenting quantitative data in accessible formats and

illustrating complex processes through detailed diagrams.

Physical and Chemical Properties
Mercurous nitrate, also known as mercury(I) nitrate, is an inorganic compound that typically

exists as the dihydrate, Hg₂(NO₃)₂·2H₂O.[1] It is a white, crystalline solid that is sensitive to

light.[2][3][4]

Table 1: Physical and Chemical Constants of Mercurous Nitrate
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Property Value Source

Molecular Formula Hg₂(NO₃)₂ [5]

Molecular Weight 525.19 g/mol (anhydrous) [1]

Appearance White, efflorescent crystals [1][3]

Odor Slight odor of nitric acid [1][2]

Density 4.78 g/cm³ (dihydrate) [1][6]

Melting Point 70 °C (decomposes) [2][3][6]

Solubility

Soluble in small amounts of

warm water, but hydrolyzes in

larger amounts.[2] Soluble in

dilute nitric acid.[7] Its solubility

in water containing 1% HNO₃

is 7.7%.[3]

Stability and Key Reactions in Aqueous Solution
Solutions of mercurous nitrate are complex and their stability is governed by several key

equilibria: hydrolysis, disproportionation, and comproportionation.

Hydrolysis
Mercurous nitrate solutions are acidic due to a slow reaction with water, which results in the

formation of a yellow precipitate of a basic salt, Hg₂(NO₃)(OH).[5] To prevent hydrolysis and

maintain a stable solution, a certain amount of nitric acid must be present.[8] The hydrolysis

reaction is reversible, and the addition of nitric acid can redissolve the basic salt precipitate.[5]
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Reactants

Products

Hg2(NO3)2(aq)

Hg2(NO3)(OH)(s)+ H2O (slow)

HNO3(aq)

+ H2O (slow)

H2O

+ HNO3 (dissolves precipitate)

Mercurous Nitrate
(Hg₂²⁺)

Elemental Mercury
(Hg⁰)

Disproportionation
(Boiling / Light)

Mercuric Nitrate
(Hg²⁺)

Disproportionation
(Boiling / Light) Comproportionation Comproportionation
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Preparation

Reaction

Purification

Place excess elemental
mercury in a flask

Add cold, dilute
nitric acid

Combine

Gently warm the mixture
until reaction ceases

Initiate Reaction

6Hg(l) + 8HNO₃(aq) →
3Hg₂(NO₃)₂(aq) + 2NO(g) + 4H₂O(l)

Chemical Transformation

Decant the solution from
any remaining mercury

Post-Reaction

Crystallize the solution
overnight in the dark

Isolate Product

Filter and collect the
Hg₂(NO₃)₂·2H₂O crystals

Final Product
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Start

Prepare aqueous sample
containing chloride ions (Cl⁻)

Acidify sample to pH ~3
with dilute HNO₃

Add diphenylcarbazone
indicator

Titrate with standard
Hg(NO₃)₂ solution

Observe color change to
persistent blue-violet

Calculate [Cl⁻] based on
titrant volume

Endpoint Reached

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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